Cas no 868153-16-6 (4-4-(benzenesulfonyl)piperazine-1-carbothioyl-N,N-dimethylaniline)

• Product Name: 4-4-(benzenesulfonyl)piperazine-1-carbothioyl-N,N-dimethylaniline
• CAS No: 868153-16-6
• MF: C₁₉H₂₃N₃O₂S₂
• MW: 389.534821748734
• CID: 6221646
• PubChem ID: 2146184
• Update Time: 2025-05-20

4-4-(benzenesulfonyl)piperazine-1-carbothioyl-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-4-(benzenesulfonyl)piperazine-1-carbothioyl-N,N-dimethylaniline
• (4-(dimethylamino)phenyl)(4-(phenylsulfonyl)piperazin-1-yl)methanethione
• [4-(benzenesulfonyl)piperazin-1-yl]-[4-(dimethylamino)phenyl]methanethione
• 4-[4-(benzenesulfonyl)piperazine-1-carbothioyl]-N,N-dimethylaniline
• 868153-16-6
• SR-01000014629
• MLS001167963
• AKOS024609263
• SMR000641159
• F1728-0003
• SR-01000014629-1
• CHEMBL1519935
• HMS2958E24

• Inchi： 1S/C19H23N3O2S2/c1-20(2)17-10-8-16(9-11-17)19(25)21-12-14-22(15-13-21)26(23,24)18-6-4-3-5-7-18/h3-11H,12-15H2,1-2H3
• InChI Key： OVGJFAPQYGMNHI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1CCN(C(C2C=CC(=CC=2)N(C)C)=S)CC1)(=O)=O

Computed Properties

• Exact Mass: 389.12316933g/mol
• Monoisotopic Mass: 389.12316933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 84.3Ų

Additional information on 4-4-(benzenesulfonyl)piperazine-1-carbothioyl-N,N-dimethylaniline

4-4-(Benzenesulfonyl)piperazine-1-carbothioyl-N,N-dimethylaniline (CAS No 868153-16-6): A Comprehensive Overview

The compound 4-4-(benzenesulfonyl)piperazine-1-carbothioyl-N,N-dimethylaniline, identified by the CAS registry number 868153-16-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides, which are widely studied for their role in drug development, particularly in the design of bioactive molecules. The structure of this compound is characterized by a piperazine ring, a benzenesulfonyl group, and a carbothioyl-N,N-dimethyl substituent, which collectively contribute to its unique chemical properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only enhance the efficiency of production but also ensure high purity levels, which are critical for its application in research and development. The piperazine ring, a six-membered saturated ring containing two nitrogen atoms, serves as a versatile scaffold for various functional groups. In this compound, the benzenesulfonyl group attached to the piperazine ring introduces electron-withdrawing effects, which can significantly influence the molecule's reactivity and pharmacokinetic properties.

The carbothioyl-N,N-dimethyl group further modifies the compound's properties by introducing sulfur into the structure. This substitution can enhance the molecule's stability and solubility, making it more amenable for use in biological systems. Recent studies have explored the potential of this compound as a precursor for drug design, particularly in targeting specific enzymes or receptors involved in diseases such as cancer and neurodegenerative disorders.

One of the most promising applications of 4-4-(benzenesulfonyl)piperazine-1-carbothioyl-N,N-dimethylaniline lies in its role as an intermediate in the synthesis of bioactive molecules. Researchers have demonstrated that this compound can be effectively utilized to construct heterocyclic frameworks with potential therapeutic applications. For instance, its ability to undergo nucleophilic aromatic substitution reactions makes it an ideal candidate for constructing complex molecular architectures.

In addition to its synthetic utility, this compound has been subjected to extensive computational studies to predict its pharmacokinetic properties. These studies have revealed that the molecule exhibits favorable absorption and distribution characteristics, which are essential for its potential use as an orally active drug. Furthermore, preliminary toxicity studies indicate that this compound demonstrates low cytotoxicity at therapeutic concentrations, suggesting its safety profile for further preclinical testing.

The integration of experimental and computational approaches has provided valuable insights into the structure-property relationships of 4-4-(benzenesulfonyl)piperazine-1-carbothioyl-N,N-dimethylaniline. Such insights are critical for guiding its optimization and subsequent development into a viable therapeutic agent. As research continues to uncover new applications and mechanisms of action for this compound, it is anticipated that it will play an increasingly important role in drug discovery and development.